6-amino-5-chloro-1-ethylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-amino-5-chloro-1-ethylpyrimidine-2,4-dione
• InChI: InChI=1S/C6H8ClN3O2/c1-2-10-4(8)3(7)5(11)9-6(10)12/h2,8H2,1H3,(H,9,11,12)
• InChI Key: VTKHDTVLCWWNAE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=O)NC1=O)Cl)N
• Molecular Formula: C6H8ClN3O2
• Molecular Weight: 189.60 g/mol
• CAS No.: 1545350-95-5

Description

6-amino-5-chloro-1-ethylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C6H8ClN3O2 and its molecular weight is 189.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Modifications

• A notable study details the facile and clean synthesis of pyrimidine derivatives, including those related to 6-amino-5-chloro-1-ethylpyrimidine-2,4(1H,3H)-dione, through a three-component reaction in aqueous media. This process underscores the importance of substituents of aromatic aldehydes in affecting the structure of the products, showcasing the chemical versatility and potential for customization in synthesizing related compounds (D. Shi, Jingwen Shi, & Shaofeng Rong, 2010).

Crystal Structures and Material Properties

• Research on crystal structures, such as the study of 1-propyl-8-(4-sulfophenyl)-7H-imidazo[4,5-d]pyrimidin-2,6(1H,3H)-dione dihydrate, illuminates the detailed molecular configurations of pyrimidine derivatives. Such studies are critical for understanding the material properties and designing molecules with desired characteristics (A. Kirfel, F. Schwabenländer, & C. Müller, 1997).

Potential Applications in Optical and Nonlinear Optical (NLO) Properties

• An experimental and computational study of pyrimidine-based bis-uracil derivatives, including analogs of this compound, revealed their efficiency as candidates for optical, nonlinear optical, and drug discovery applications. This research highlights the kinetic and thermal stabilities along with intramolecular charge transfer characters, suggesting potential use in NLO device fabrications (B. Mohan et al., 2020).

Synthetic Pathways and Antiviral Activity

• Studies have also explored the synthesis of pyrimidine derivatives with potential antiviral activity. This includes research into multicomponent synthesis techniques that offer novel scaffolds for antibacterial activity. Such findings underscore the potential pharmaceutical applications of these compounds and their derivatives (Liliya V Frolova et al., 2011).